Cas no 89328-89-2 (Benzaldehyde, 2,3-dimethoxy-4,6-bis(phenylmethoxy)-)

Benzaldehyde, 2,3-dimethoxy-4,6-bis(phenylmethoxy)- structure
89328-89-2 structure
Product Name:Benzaldehyde, 2,3-dimethoxy-4,6-bis(phenylmethoxy)-
CAS No:89328-89-2
MF:C23H22O5
MW:378.417787075043
CID:604116
PubChem ID:71323627
Update Time:2025-04-19

Benzaldehyde, 2,3-dimethoxy-4,6-bis(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2,3-dimethoxy-4,6-bis(phenylmethoxy)-
    • 2,3-dimethoxy-4,6-bis(phenylmethoxy)benzaldehyde
    • 4,6-Bis(benzyloxy)-2,3-dimethoxybenzaldehyde
    • DTXSID30753193
    • 89328-89-2
    • Inchi: 1S/C23H22O5/c1-25-22-19(14-24)20(27-15-17-9-5-3-6-10-17)13-21(23(22)26-2)28-16-18-11-7-4-8-12-18/h3-14H,15-16H2,1-2H3
    • InChI Key: NOZIMVVLACFZNG-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C=C(C(=C(C=1C=O)OC)OC)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 378.14672380g/mol
  • Monoisotopic Mass: 378.14672380g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 9
  • Complexity: 444
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 54Ų

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